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Compound of Interest

Compound Name: BX048

Cat. No.: B1668161

Identifying BX048: Initial analysis of the identifier "BX048" reveals that it corresponds to a
specific grade N42 neodymium block magnet, a powerful rare earth magnet, and not a
chemical or biological agent. The following information provides essential safety and logistical
guidance for the proper handling and disposal of this magnetic product in a research and
development environment. Adherence to these protocols is crucial to mitigate risks of personal
injury and damage to sensitive equipment.

Quantitative Data Summary

For ease of reference, the key physical and magnetic properties of the BX048 neodymium
magnet are summarized in the table below.
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Property Specification

Material Neodymium, Iron, Boron (NdFeB)

Grade N42

Dimensions 1" x 1/4" x 1/2" (25.4mm x 6.35mm x 12.7mm)
Coating Nickel-Copper-Nickel (Ni-Cu-Ni)
Magnetization Direction Through Thickness

Pull Force Approximately 18.71 lbs

Surface Field Approximately 4876 Gauss

Maximum Operating Temp. 80°C /176°F

Personal Protective Equipment (PPE)

When handling BX048 magnets, the use of appropriate personal protective equipment is
mandatory to prevent injury.

o Safety Goggles: Neodymium magnets are brittle and can shatter upon impact, creating sharp
fragments.[1][2] Always wear safety goggles to protect the eyes from flying debris.[1][3]

o Heavy-Duty Gloves: To protect against severe pinching injuries that can occur if a hand or
finger is caught between a magnet and a ferromagnetic surface or another magnet, heavy-
duty gloves should be worn.[1][3][4] These also offer protection from the sharp edges of a
broken magnet.[1][4]

Experimental Protocols: Safe Handling Workflow

A systematic approach is essential for the safe handling of strong magnets like the BX048 in a
laboratory setting.

e Area Preparation:

o Before handling the magnet, clear the immediate workspace of all ferromagnetic materials.
This includes tools, surgical instruments, and personal items like keys.
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o Ensure a safe distance is maintained from sensitive electronic equipment, including
computers, monitors, and data storage devices, as strong magnetic fields can cause
irreparable damage.[2][3] A buffer of at least 12-18 inches is recommended.[3]

o Individuals with pacemakers or other implanted medical devices should not handle strong
magnets and must maintain a significant distance from the operational area, as magnetic
fields can interfere with these devices.[2][5][6]

e Handling and Manipulation:

o Always handle magnets with controlled and deliberate movements.[3] Avoid allowing them
to "jump” or slam together, as this can lead to shattering or pinching injuries.[1][3]

o When separating magnets, slide them apart rather than pulling them directly away from
each other. The use of non-magnetic spacers (e.g., wood, plastic) is recommended for
storage and during handling to facilitate easier separation.[2][3]

» Transportation and Storage:

o When moving magnets, use shielded containers to minimize their external magnetic field.

[3]

o Store magnets in a designated area, away from general access and sensitive equipment.
They should be stored with non-magnetic spacers between them.[2]

Operational and Disposal Plan
Operational Risks:

e Pinching and Crush Injuries: The strong attractive force of the BX048 magnet can cause
serious physical injury.[1][2]

» Shattering: Neodymium magnets are brittle and can shatter on impact, creating sharp
projectiles.[1][2]

o Damage to Electronics: The magnetic field can erase data from magnetic media and damage
electronic devices.[2][3][5]
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« Interference with Medical Implants: Strong magnetic fields can interfere with the proper
functioning of pacemakers and other medical implants.[2][5][6]

Disposal Plan: Proper disposal of neodymium magnets is crucial to prevent environmental
hazards and potential damage to waste processing equipment.[7]

e Recycling: The preferred method of disposal is through a specialized recycling facility that
handles rare earth materials.[7][8] These facilities have processes to recover the valuable
rare earth elements.[9][10]

o Demagnetization: Before disposal, strong magnets should ideally be thermally demagnetized
by heating them to their Curie temperature (approximately 176°F for neodymium magnets).
[7][11] This process should only be undertaken by professionals with the appropriate
equipment and safety measures in place.[7]

» Containment for Disposal: If recycling or professional demagnetization is not feasible, the
magnet should be placed in a steel container for disposal.[7][11] This helps to shield its
magnetic field and prevent it from adhering to waste disposal equipment.[7] Never dispose of
strong magnets in regular trash or recycling bins without proper containment.[7]

Visualizations
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Caption: Workflow for the safe handling of BX048 neodymium magnets.
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Caption: Logical relationships between magnet properties, risks, and PPE.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Safety and Handling Protocols for the BX048
Neodymium Magnet]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1668161#personal-protective-equipment-for-
handling-bx048]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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